Cas no 1245806-64-7 ((2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1245806-64-7
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• MDL: MFCD14627040
• CID: 5157887
• PubChem ID: 50896668
• Update Time: 2025-06-09

(2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2,2-Difluoroethyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine
• N-(2,2-difluoroethyl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]amine
• 2,2-Difluoro-N-((1-methyl-1H-pyrazol-4-yl)methyl)ethan-1-amine
• starbld0031235
• STL414777
• 2,2-difluoro-N-[(1-methyl-1H-pyrazol-4-yl)methyl]ethanamine
• (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine

• MDL： MFCD14627040
• Inchi： 1S/C7H11F2N3/c1-12-5-6(3-11-12)2-10-4-7(8)9/h3,5,7,10H,2,4H2,1H3
• InChI Key： BGCKKGZGMPIEKE-UHFFFAOYSA-N
• SMILES： FC(CNCC1C=NN(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8

Additional information on (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine

Professional Introduction to (2,2-Difluoroethyl)(1-Methyl-1H-Pyrazol-4-yl)methylamine and CAS No. 1245806-64-7

Compound with the CAS number 1245806-64-7 and the product name (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The introduction of fluorine atoms into the molecular structure enhances its pharmacological activity, making it a promising candidate for further research and development.

The molecular structure of (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine consists of a difluoroethyl group attached to a methyl-substituted pyrazole ring, which is further connected to a methylamine moiety. This arrangement contributes to its versatility in various chemical reactions and interactions, making it an attractive scaffold for designing novel therapeutic agents. The presence of fluorine atoms not only improves the metabolic stability of the compound but also enhances its binding affinity to biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic properties. Studies have shown that fluorine atoms can significantly improve the bioavailability and half-life of pharmaceuticals by increasing their lipophilicity and resistance to metabolic degradation. The compound (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine exemplifies this trend, as it combines the benefits of fluorine substitution with the structural advantages of the pyrazole ring.

The pyrazole ring is a well-known pharmacophore that is widely used in medicinal chemistry due to its ability to interact with various biological targets. Its heterocyclic structure allows for multiple points of interaction with enzymes and receptors, making it an ideal platform for drug design. In particular, the 1-methyl substitution on the pyrazole ring enhances its binding affinity and selectivity, which are crucial factors in the development of effective therapeutic agents.

Recent research has highlighted the potential of (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine as a lead compound for treating various diseases. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes involved in inflammation and pain pathways. The compound's ability to modulate these pathways makes it a promising candidate for developing novel anti-inflammatory and analgesic drugs. Additionally, its structural features suggest potential applications in other therapeutic areas, such as oncology and neurology.

The synthesis of (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that have enabled the production of such intricate molecules.

The pharmacological evaluation of (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine has revealed several interesting properties. In vitro studies have shown that it exhibits significant binding affinity to target proteins, suggesting its potential as a lead compound for drug development. Furthermore, preliminary in vivo studies indicate that it demonstrates good pharmacokinetic profiles, including adequate absorption, distribution, metabolism, and excretion (ADME) properties. These findings are encouraging and warrant further investigation into its therapeutic potential.

The future prospects for (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine are vast. Ongoing research aims to optimize its chemical structure to enhance its pharmacological activity while minimizing any potential side effects. Additionally, exploring new synthetic routes could improve production efficiency and scalability. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, compound CAS no.1245806-64-7, known as (2,2-difluoroethyl)(1-methyl-1H-pyrazol-4-yl)methylamine, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will the potential applications of this innovative molecule in addressing various health challenges.